Cas no 936940-55-5 (1-2-(1H-pyrazol-1-yl)phenylethanamine)

• Product Name: 1-2-(1H-pyrazol-1-yl)phenylethanamine
• CAS No: 936940-55-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD08059949
• CID: 874497
• PubChem ID: 43188916
• Update Time: 2024-10-26

1-2-(1H-pyrazol-1-yl)phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(1H-Pyrazol-1-yl)phenyl)ethanamine
• 1-(2-pyrazol-1-ylphenyl)ethanamine
• 1-[2-(1H-pyrazol-1-yl)phenyl]ethanamine(SALTDATA: FREE)
• CHEMBRDG-BB 4014526
• α-Methyl-2-(1H-pyrazol-1-yl)benzenemethanamine (ACI)
• 1-[2-(1H-Pyrazol-1-yl)phenyl]ethan-1-amine
• 1-[2-(1H-Pyrazol-1-yl)phenyl]ethanamine
• AKOS022183819
• CS-0160190
• AKOS000219701
• Z332383418
• DB-372556
• MFCD08059949
• CHEMBL4553516
• E82015
• 1-[2-(PYRAZOL-1-YL)PHENYL]ETHANAMINE
• 1-[2-(1H-Pyrazol-1-yl)phenyl]ethanamine, AldrichCPR
• DTXSID10655702
• BS-38682
• SCHEMBL15241426
• 936940-55-5
• 1-(2-(1H-Pyrazol-1-yl)phenyl)ethan-1-amine
• EN300-107526
• 1-2-(1H-pyrazol-1-yl)phenylethanamine

• MDL： MFCD08059949
• Inchi： 1S/C11H13N3/c1-9(12)10-5-2-3-6-11(10)14-8-4-7-13-14/h2-9H,12H2,1H3
• InChI Key： ZMQFFVHJPHXLGZ-UHFFFAOYSA-N
• SMILES： N1N(C2C(C(C)N)=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 187.11100
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.59230